Cas no 941875-27-0 (2,4-difluoro-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzene-1-sulfonamide)
2,4-difluoro-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 2,4-difluoro-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzene-1-sulfonamide
- 2,4-difluoro-N-[[1-(4-fluorophenyl)tetrazol-5-yl]methyl]benzenesulfonamide
- 941875-27-0
- AKOS024626009
- 2,4-difluoro-N-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}benzene-1-sulfonamide
- F2071-0346
- 2,4-difluoro-N-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)benzenesulfonamide
-
- Inchi: 1S/C14H10F3N5O2S/c15-9-1-4-11(5-2-9)22-14(19-20-21-22)8-18-25(23,24)13-6-3-10(16)7-12(13)17/h1-7,18H,8H2
- InChI Key: SBGIJQYLGAPTPY-UHFFFAOYSA-N
- SMILES: C1(S(NCC2N(C3=CC=C(F)C=C3)N=NN=2)(=O)=O)=CC=C(F)C=C1F
Computed Properties
- Exact Mass: 369.05073024g/mol
- Monoisotopic Mass: 369.05073024g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 541
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 98.2Ų
2,4-difluoro-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2071-0346-2μmol |
2,4-difluoro-N-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}benzene-1-sulfonamide |
941875-27-0 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2071-0346-5μmol |
2,4-difluoro-N-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}benzene-1-sulfonamide |
941875-27-0 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2071-0346-10μmol |
2,4-difluoro-N-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}benzene-1-sulfonamide |
941875-27-0 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2071-0346-20μmol |
2,4-difluoro-N-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}benzene-1-sulfonamide |
941875-27-0 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2071-0346-1mg |
2,4-difluoro-N-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}benzene-1-sulfonamide |
941875-27-0 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2071-0346-2mg |
2,4-difluoro-N-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}benzene-1-sulfonamide |
941875-27-0 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2071-0346-3mg |
2,4-difluoro-N-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}benzene-1-sulfonamide |
941875-27-0 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2071-0346-4mg |
2,4-difluoro-N-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}benzene-1-sulfonamide |
941875-27-0 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2071-0346-5mg |
2,4-difluoro-N-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}benzene-1-sulfonamide |
941875-27-0 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2071-0346-10mg |
2,4-difluoro-N-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}benzene-1-sulfonamide |
941875-27-0 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
2,4-difluoro-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzene-1-sulfonamide Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 2,4-difluoro-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzene-1-sulfonamide
Introduction to 2,4-difluoro-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzene-1-sulfonamide (CAS No. 941875-27-0)
2,4-difluoro-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzene-1-sulfonamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 941875-27-0, belongs to a class of molecules that exhibit promising biological activities. The structural complexity and unique chemical properties of this compound make it a valuable candidate for further investigation in drug discovery and therapeutic applications.
The molecular structure of 2,4-difluoro-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzene-1-sulfonamide incorporates several key functional groups that contribute to its potential pharmacological effects. The presence of fluoro substituents at the 2 and 4 positions of the benzene ring enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design. Additionally, the tetrazole moiety attached to a phenyl group introduces a nitrogen-rich heterocycle that is known to interact with various biological targets.
In recent years, there has been a growing interest in the development of novel sulfonamide derivatives due to their broad spectrum of biological activities. Sulfonamides are well-known for their antimicrobial, anti-inflammatory, and anticonvulsant properties. The specific modification of 2,4-difluoro-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzene-1-sulfonamide with a tetrazole group at the para position of the phenyl ring suggests potential applications in the treatment of neurological disorders and cancer. This structural feature may facilitate interactions with enzymes and receptors involved in these pathologies.
Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry. The introduction of fluorine atoms into molecular structures can significantly alter pharmacokinetic properties such as bioavailability and binding affinity. In the case of 2,4-difluoro-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzene-1-sulfonamide, the fluoro groups are strategically positioned to optimize interactions with biological targets while maintaining structural integrity. This has led to increased interest in exploring its potential as an intermediate in the synthesis of novel therapeutic agents.
The tetrazole ring is another critical component of this compound that warrants further investigation. Tetrazoles have been reported to exhibit a wide range of biological activities, including antitumor and anti-inflammatory effects. The incorporation of a tetrazole group into the sulfonamide framework may enhance binding interactions with specific enzymes or receptors implicated in disease pathways. This structural motif has been successfully utilized in various drug candidates that are currently under clinical evaluation.
Current research efforts are focused on understanding the mechanisms by which 2,4-difluoro-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzene-1-sulfonamide exerts its biological effects. Preclinical studies have demonstrated promising results in vitro and in vivo, suggesting its potential as a lead compound for further development. The compound's ability to modulate key signaling pathways associated with cancer and inflammation makes it an attractive candidate for therapeutic intervention.
The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce the necessary functional groups while maintaining structural integrity. These synthetic strategies are crucial for producing sufficient quantities of the compound for preclinical testing and eventual clinical trials.
The pharmacological profile of 2,4-difluoro-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzene-1-sulfonamide is being thoroughly evaluated through various experimental models. In vitro assays have revealed interesting interactions with enzymes such as kinases and phosphodiesterases, which are implicated in numerous diseases. Additionally, animal models have provided insights into its potential therapeutic effects on inflammation and tumor growth.
The development of novel sulfonamide derivatives like 2,4-difluoro-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzene-1-sulfonamide represents a significant advancement in medicinal chemistry. The combination of fluoro substitution and tetrazole incorporation offers a unique approach to modulating biological pathways associated with human diseases. As research continues to uncover new applications for this compound class، its potential as a therapeutic agent remains highly promising.
941875-27-0 (2,4-difluoro-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)